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Compound of Interest

Compound Name: Fenclozic Acid

Cat. No.: B102136

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenclozic acid is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and
antipyretic properties that has been utilized in various research applications.[1] Proper
preparation of stock solutions is critical for ensuring accurate and reproducible results in cell
culture experiments. This document provides detailed protocols and data for the preparation of
fenclozic acid stock solutions, ensuring consistency and reliability in your research.

Physicochemical Properties

A thorough understanding of the physicochemical properties of fenclozic acid is essential for
its effective use in experimental settings.
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Property Value Source
Molecular Weight 253.70 g/mol [21[31[41[5]
Appearance Colorless crystalline solid

Soluble in most organic
solvents, sparingly soluble in

Solubility water. In Dimethyl Sulfoxide
(DMSO), solubility is = 100
mg/mL (394.17 mM).

-20°C for 3 years, 4°C for 2

years

Storage (Powder)

-80°C for 6 months, -20°C for 1

Storage (in DMSO) "
mon

Experimental Protocols

This section provides a detailed methodology for the preparation of a 10 mM fenclozic acid
stock solution in DMSO.

Materials

¢ Fenclozic acid powder (purity = 99%)

o Dimethyl Sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Sterile pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
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» Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully
weigh out 2.537 mg of fenclozic acid powder using an analytical balance. The use of sterile
weighing paper or a sterile microcentrifuge tube is recommended.

o Solvent Addition: Transfer the weighed fenclozic acid to a sterile microcentrifuge tube.
Using a calibrated micropipette, add 1 mL of cell culture grade DMSO to the tube.

» Dissolution: Tightly cap the tube and vortex the solution until the fenclozic acid is
completely dissolved. Visually inspect the solution against a light source to ensure there are
no visible particles. The solution should be clear.

 Sterilization (Optional but Recommended): If the intended application requires absolute
sterility, the stock solution can be filter-sterilized using a 0.22 um syringe filter that is
compatible with DMSO.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade
the compound. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Preparation of Working Solutions

For cell culture experiments, the concentrated stock solution must be diluted to the final desired
concentration in the cell culture medium.

Example: Preparing a 100 uM working solution from a 10 mM stock:

Thaw a single aliquot of the 10 mM fenclozic acid stock solution at room temperature.
e In a sterile tube, add 990 pL of pre-warmed cell culture medium.

e Add 10 pL of the 10 mM fenclozic acid stock solution to the cell culture medium.

o Gently mix the solution by pipetting up and down or by inverting the tube.

e This results in a 1:100 dilution, yielding a final concentration of 100 uM fenclozic acid. The
final DMSO concentration in the culture medium will be 0.1%, a level generally well-tolerated
by most cell lines.
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Note: It is crucial to prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium without the drug.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of fenclozic acid stock

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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